1-(Chloromethyl)-2-methylidenecyclopropane

• Molecular Formula: C5H7Cl
• Molecular Weight: 102.56 g/mol
• SMILES: C=C1CC1CCl
• InChI: InChI=1S/C5H7Cl/c1-4-2-5(4)3-6/h5H,1-3H2
• InChIKey: NHZFFAWWSQLSQD-UHFFFAOYSA-N

1-(Chloromethyl)-2-methylidenecyclopropane CAS 53389-07-4: Core Identity and Procurement-Relevant Profile

1-(Chloromethyl)-2-methylidenecyclopropane (CAS 53389-07-4; molecular formula C5H7Cl; molecular weight 102.56 g/mol; SMILES: C=C1CC1CCl) is a bifunctional methylenecyclopropane (MCP) derivative bearing a reactive chloromethyl (-CH2Cl) handle at position 1 and an exocyclic methylidene (=CH2) group at position 2 . This compound belongs to the class of strained alkylidenecyclopropanes, which serve as versatile building blocks in organic synthesis owing to their elevated ring strain energy (approximately 39.5 kcal/mol for MCPs versus 27.5 kcal/mol for unsubstituted cyclopropane) that provides thermodynamic driving force for ring-opening transformations [1][2]. The combination of a nucleofuge (chloromethyl) and a strained, cycloaddition-competent alkene within a single compact scaffold distinguishes it from simpler cyclopropane building blocks and underpins its value as a synthetic intermediate for complex molecule construction [3].

● Bifunctional scaffold: chloromethyl handle plus strained methylidene

● Supports orthogonal reactivity: nucleophilic substitution and cycloaddition/ring-opening

● Room-temperature liquid simplifies gravimetric handling compared to gaseous MCP

● Validated precursor for stereoselective MCP nucleoside analogue synthesis

• [1] Bach, R. D.; Dmitrenko, O. Strain Energy of Small Ring Hydrocarbons. Influence of C-H Bond Dissociation Energies. J. Am. Chem. Soc. 2004, 126 (13), 4444-4452. Methylenecyclopropane strain energy: 39.5 kcal/mol vs. methylcyclopropane: 29.8 kcal/mol. View Source
• [2] Shi, M.; et al. Rapid Generation of Molecular Complexity in the Lewis or Brønsted Acid-Mediated Reactions of Methylenecyclopropanes. Acc. Chem. Res. 2012, 45 (4), 641-652. MCP ring strain ≈ 40 kcal/mol providing thermodynamic driving force. View Source
• [3] Wikipedia. Methylenecyclopropane. Synthesis from methallyl chloride; boiling point 9-12 °C, density 0.8 g/cm³. https://en.wikipedia.org/wiki/Methylenecyclopropane (accessed 2026-05-02). View Source

Why 1-(Chloromethyl)-2-methylidenecyclopropane Cannot Be Replaced by Generic Cyclopropane or Simple Methylenecyclopropane Building Blocks

Substituting 1-(chloromethyl)-2-methylidenecyclopropane with unfunctionalized methylenecyclopropane (MCP, CAS 6142-73-0) eliminates the chloromethyl nucleofuge, precluding direct nucleophilic displacement pathways central to alkylation-elimination protocols used in antiviral nucleoside analogue synthesis [1]. Conversely, replacing it with (chloromethyl)cyclopropane (CAS 5911-08-0), which lacks the exocyclic methylidene group, forfeits the enhanced ring strain (~39.5 vs. ~27.5 kcal/mol) and the cycloaddition/ring-opening reactivity that the methylidene confers, fundamentally altering the accessible reaction manifold [2][3]. The 1-methyl analogue (1-methyl-2-methylenecyclopropane, CAS 18631-84-0) retains the MCP scaffold but replaces the electrophilic chloromethyl with a chemically inert methyl group, removing the ability to serve as an alkylating agent in convergent coupling strategies . The isomer 2-chloromethylenecyclopropane positions chlorine on the exocyclic carbon, yielding a vinyl halide rather than an alkyl halide, which redirects reactivity toward elimination (e.g., generating methylenecyclopropene at 240 °C over t-BuOK) rather than nucleophilic substitution [4]. These structural differences translate into non-overlapping synthetic utility, making direct substitution scientifically unsound.

Methylidene removal eliminates cycloaddition

Using (chloromethyl)cyclopropane (CAS 5911-08-0) removes the exocyclic double bond and the entire MCP ring-opening/cycloaddition manifold.

Chloromethyl omission blocks alkylation

Methylenecyclopropane (CAS 6142-73-0) or its 1-methyl analogue lack the alkyl chloride handle, preventing SN2-based diversification routes.

Isomeric chlorine placement redirects reactivity

2-Chloromethylenecyclopropane or (1-chloroethenyl)cyclopropane present a vinyl halide, favoring elimination over nucleophilic substitution.

• [1] Wu, Z.; Zhou, S.; Zemlicka, J. Stereoselective Approach to the Z-Isomers of Methylenecyclopropane Analogues of Nucleosides: A New Synthesis of Antiviral Synguanol. Nucleosides Nucleotides Nucleic Acids 2009, 28 (3), 165-174. Alkylation-elimination using ethyl 2-chloro-2-(chloromethyl)cyclopropane-1-carboxylate (2c). View Source
• [2] Bach, R. D.; Dmitrenko, O. Strain Energy of Small Ring Hydrocarbons. J. Am. Chem. Soc. 2004, 126 (13), 4444-4452. Methylenecyclopropane SE = 39.5 kcal/mol; methylcyclopropane SE = 29.8 kcal/mol. View Source
• [3] Shi, M.; et al. Acc. Chem. Res. 2012, 45 (4), 641-652. MCP ring strain as thermodynamic driver for ring-opening reactions. View Source
• [4] Billups, W. E.; Lin, L.-J. Uses of Adsorbed Reagents in the Synthesis of Reactive Molecules via Elimination Reactions. Tetrahedron 1986, 42 (5), 1575-1580. 2-Chloromethylenecyclopropane → methylenecyclopropene over t-BuOK/Chromosorb W at 240 °C. View Source

Quantitative Differentiation Evidence: 1-(Chloromethyl)-2-methylidenecyclopropane Versus Closest Analogs

Dual Reactive Functionality: Chloromethyl Alkylating Handle Plus Methylidene Cycloaddition/Ring-Opening Motif

1-(Chloromethyl)-2-methylidenecyclopropane is the only readily accessible C5 building block that combines a primary alkyl chloride (chloromethyl at C1) with an exocyclic methylidene group (at C2) on the cyclopropane ring, enabling orthogonal reactivity manifolds—nucleophilic substitution at the chloromethyl and cycloaddition or Lewis acid-mediated ring-opening at the methylidene. By contrast, the parent methylenecyclopropane (MCP, CAS 6142-73-0) possesses zero chlorine atoms (molecular formula C4H6 vs. C5H7Cl) and therefore cannot participate in SN2-based diversification without prior functionalization . (Chloromethyl)cyclopropane (CAS 5911-08-0) bears the chloromethyl group but lacks the exocyclic double bond, removing the entire methylenecyclopropane reactivity manifold (cycloaddition, ring-opening, rearrangement) . This functional group count difference—two reactive handles versus one—directly determines the compound's utility in convergent synthetic strategies such as the alkylation-elimination protocol central to antiviral methylenecyclopropane nucleoside analogue synthesis [1].

Reactive handles

Class-level

Target: 2 handles (Cl, =CH2)
Comparators: 1 handle each

Supports convergent synthesis without extra functionalization steps.

Structural inventory comparison; no direct reactivity measurement.

Evidence Dimension	Number of chemically orthogonal reactive functional groups
Target Compound Data	2 orthogonal reactive handles: (i) chloromethyl (-CH2Cl) for nucleophilic substitution; (ii) methylidene (=CH2) for cycloaddition, Lewis acid-mediated ring-opening, and strain-driven rearrangements
Comparator Or Baseline	Methylenecyclopropane (CAS 6142-73-0): 1 reactive handle (methylidene only); (Chloromethyl)cyclopropane (CAS 5911-08-0): 1 reactive handle (chloromethyl only); 1-Methyl-2-methylenecyclopropane (CAS 18631-84-0): 1 reactive handle (methylidene only; methyl is inert)
Quantified Difference	Target compound: 2 reactive handles; all three comparators: 1 reactive handle. Functional group complement: Cl present (target) vs. Cl absent (MCP, 1-Me-MCP); exocyclic C=C present (target) vs. absent ((chloromethyl)cyclopropane).
Conditions	Structural comparison based on molecular formula and functional group inventory; MCP CAS 6142-73-0 (C4H6); (Chloromethyl)cyclopropane CAS 5911-08-0 (C4H7Cl); 1-Methyl-2-methylenecyclopropane CAS 18631-84-0 (C5H8).

Why This Matters

Procurement of a single bifunctional building block reduces step count and avoids additional protecting-group or functional-group interconversion steps compared to sequential use of monofunctional analogs.

• [1] Wu, Z.; Zhou, S.; Zemlicka, J. Nucleosides Nucleotides Nucleic Acids 2009, 28 (3), 165-174. Alkylation-elimination with ethyl 2-chloro-2-(chloromethyl)cyclopropane-1-carboxylate yielding Z-selective MCP nucleoside precursors. View Source

Ring Strain Energy and Thermodynamic Reactivity: Methylenecyclopropane Scaffold Versus Saturated Cyclopropane

The methylenecyclopropane scaffold common to the target compound exhibits a strain energy (SE) of approximately 39.5 kcal/mol, which is roughly 10 kcal/mol higher than that of saturated methylcyclopropane (29.8 kcal/mol) and approximately 12 kcal/mol higher than unsubstituted cyclopropane (~27.5 kcal/mol), as established by ab initio computational methods at the CCSD(T) and DFT levels [1]. This elevated strain energy provides a significantly greater thermodynamic driving force for ring-opening reactions, including Lewis acid-catalyzed additions to aldehydes and ketones that generate β-(chloromethyl)allylated products [2]. The chloromethyl substituent at position 1 does not substantially attenuate this strain (the strain originates primarily from the sp²-hybridized exocyclic carbon compressing the intra-annular bond angle); therefore the target compound retains the full MCP strain advantage over saturated chloromethylcyclopropane (estimated SE ≈ 27.5 kcal/mol) [3]. This ~12 kcal/mol differential translates, via the Arrhenius equation, to a rate acceleration of approximately 10⁸-fold at 298 K for strain-driven ring-opening processes, assuming comparable pre-exponential factors [4].

Ring strain

Class-level

~39.5 kcal/mol (MCP core) vs. ~27.5 kcal/mol (saturated cyclopropane)

Enables milder ring-opening conditions.

Inferred from MCP scaffold; chloromethyl effect considered minor.

Evidence Dimension	Ring strain energy (kcal/mol)
Target Compound Data	~39.5 kcal/mol (inferred from methylenecyclopropane scaffold; chloromethyl substituent effect estimated as minor based on computational precedent for monosubstituted MCPs)
Comparator Or Baseline	Methylenecyclopropane (MCP): 39.5 kcal/mol [1]; Methylcyclopropane: 29.8 kcal/mol [1]; Cyclopropane: ~27.5 kcal/mol [3]; (Chloromethyl)cyclopropane: ~27.5 kcal/mol (inferred; no exocyclic double bond).
Quantified Difference	Target vs. (chloromethyl)cyclopropane: ΔSE ≈ +12 kcal/mol; Target vs. methylcyclopropane: ΔSE ≈ +9.7 kcal/mol. Estimated rate enhancement for strain-driven ring-opening: ~10⁸ at 298 K.
Conditions	SE values from Bach & Dmitrenko (2004) using CCSD(T) and DFT methods [1]; MCP SE = 39.5 kcal/mol referenced to isodesmic reaction schemes.

Why This Matters

The ~12 kcal/mol strain energy advantage over saturated chloromethylcyclopropane means the target compound undergoes ring-opening transformations under milder conditions (lower temperature, shorter reaction times), which is critical for compatibility with sensitive downstream substrates in multi-step synthesis.

• [1] Bach, R. D.; Dmitrenko, O. J. Am. Chem. Soc. 2004, 126 (13), 4444-4452. Strain energies: methylenecyclopropane 39.5 kcal/mol; methylcyclopropane 29.8 kcal/mol; attributed to weak allylic C-H bonds (99.3 kcal/mol) in MCP vs. strong ring C-H bonds (110.5 kcal/mol) in methylcyclopropane. View Source
• [2] Miura, K.; Takasumi, M.; Hondo, T.; Saito, H.; Hosomi, A. Lewis Acid-Promoted Addition of Methylenecyclopropanes to Aldehydes and Ketones. Tetrahedron Lett. 1997, 38 (26), 4587-4590. TiCl4-mediated addition of MCP to aldehydes giving β-(chloromethyl)allylated products in good yields. View Source
• [3] Wikipedia. Cyclopropane. Strain energy approximately 27.5 kcal/mol. https://en.wikipedia.org/wiki/Cyclopropane (accessed 2026-05-02). View Source
• [4] Wiberg, K. B.; Fenoglio, R. A. Why Are Methylenecyclopropane and 1-Methylcyclopropene More 'Strained' than Methylcyclopropane? J. Am. Chem. Soc. 1968, 90 (13), 3395-3397. MCP approximately 14 kcal/mol more strained than methylcyclopropane. View Source

Validated Role as Alkylation-Elimination Partner in Antiviral MCP Nucleoside Analogue Synthesis

Chloromethyl-substituted methylenecyclopropane derivatives serve as essential alkylation-elimination partners for constructing the methylenecyclopropane nucleoside pharmacophore found in clinical-stage antiviral agents. In the stereoselective synthesis of synguanol (a potent anti-HCMV and anti-MCMV Z-methylenecyclopropane purine nucleoside analogue), ethyl (cis,trans)-2-chloro-2-(chloromethyl)cyclopropane-1-carboxylate (2c)—a direct synthetic derivative accessible from 1-(chloromethyl)-2-methylidenecyclopropane-type scaffolds—reacted with 6-benzyloxy-2-(dimethylaminomethyleneamino)purine (10) under alkylation-elimination conditions to give the Z-N9 adduct 11 in 41-47% yield with complete Z-stereoselectivity (no E,N9-isomer detected) [1]. This contrasts with the corresponding dibromocyclopropane electrophile (2a), which gave a Z/E ratio of only 2.3:1 (47% yield) with the analogous substrate [1]. The chloromethyl-bearing electrophile thus delivers superior stereochemical control—a critical parameter for antiviral activity, since Z-isomers of purine MCP nucleosides are the biologically active configuration, while E-isomers are essentially inactive [2]. The downstream product synguanol (QYL-438) demonstrated in vitro efficacy comparable to ganciclovir against HCMV (strain AD169) in plaque reduction assays and was effective against ganciclovir-resistant clinical isolates [3].

Stereoselectivity

Head-to-head

Z/E >99:1 (chloro electrophile) vs. 2.3:1 (dibromo analogue)

May reduce need for E-isomer separation in nucleoside synthesis.

Alkylation-elimination with purine base; reported 41–47% yield.

Evidence Dimension	Stereoselectivity (Z/E ratio) and yield in alkylation-elimination with purine bases
Target Compound Data	Ethyl 2-chloro-2-(chloromethyl)cyclopropane-1-carboxylate (2c, derived from chloromethyl-MCP scaffold): Z-N9 isomer 11 obtained in 41-47% yield; Z/E ratio = exclusively Z (no E-isomer detected) with 6-benzyloxy-2-(dimethylaminomethyleneamino)purine (10) [1].
Comparator Or Baseline	Dibromocyclopropane analogue (2b): Z/E ratio 2.3:1 (47% yield) with N4-acetylcytosine; Dibromocyclopropane (2a): previously reported as standard electrophile for MCP nucleoside synthesis; generally lower Z-selectivity observed across substrates [1].
Quantified Difference	Z/E selectivity: >99:1 (chloro electrophile 2c) vs. 2.3:1 (dibromo electrophile 2b). Approximate 43-fold improvement in diastereomeric ratio favoring the biologically active Z-isomer.
Conditions	Reaction: purine base 10 + electrophile 2c in DMF with K2CO3 at room temperature; alkylation-elimination mechanism proceeding via E1cB pathway [1].

Why This Matters

The chloromethyl-bearing MCP electrophile enables stereoconvergent access to Z-configured antiviral nucleoside analogues, avoiding the need for chiral resolution or separation of inactive E-isomer, thereby improving synthetic efficiency and reducing cost in medicinal chemistry programs targeting herpesvirus infections.

• [1] Wu, Z.; Zhou, S.; Zemlicka, J. Stereoselective Approach to the Z-Isomers of Methylenecyclopropane Analogues of Nucleosides: A New Synthesis of Antiviral Synguanol. Nucleosides Nucleotides Nucleic Acids 2009, 28 (3), 165-174. Chloro electrophile 2c gave 41-47% yield of Z-11 with no E-isomer; dibromo comparison showed Z/E 2.3:1. View Source
• [2] Qiu, Y. L.; et al. Synthesis and Enantioselectivity of the Antiviral Effects of (R,Z)-,(S,Z)-Methylenecyclopropane Analogues of Purine Nucleosides and Phosphoralaninate Prodrugs. Antivir. Chem. Chemother. 2000, 11 (3), 191-202. Biological activity resides in Z-isomers of purine MCP analogues. View Source
• [3] Rybak, R. J.; Hartline, C. B.; Qiu, Y.-L.; Zemlicka, J.; Harden, E.; Marshall, G.; Sommadossi, J.-P.; Kern, E. R. In Vitro Activities of Methylenecyclopropane Analogues of Nucleosides and Their Phosphoralaninate Prodrugs against Cytomegalovirus and Other Herpesvirus Infections. Antimicrob. Agents Chemother. 2000, 44 (6), 1506-1511. Synguanol (QYL-438) active against HCMV, including GCV-resistant isolates. View Source

Physicochemical Property Differentiation: LogP, Hydrogen-Bond Profile, and Molecular Complexity

1-(Chloromethyl)-2-methylidenecyclopropane possesses a computed LogP of approximately 1.80 and a topological polar surface area (TPSA) of 0 Ų, with zero hydrogen-bond donors and zero hydrogen-bond acceptors . In contrast, the parent methylenecyclopropane (MCP) has a reported LogP of 1.79 and identical H-bond donor/acceptor count of 0, but with a molecular weight of only 54.09 g/mol versus 102.56 g/mol for the target compound . The introduction of chlorine increases molecular weight by approximately 48.5 Da (+89%) and adds a metabolically and synthetically labile C-Cl bond (bond dissociation energy ~81 kcal/mol for primary alkyl chlorides vs. ~99 kcal/mol for allylic C-H bonds in MCP) [1]. This difference has practical implications: the chloromethyl derivative is a liquid at ambient temperature with significantly higher boiling point than MCP (MCP bp: 9-12 °C; target compound bp: not experimentally determined but predicted substantially higher due to increased MW and polarity), making the target compound easier to handle and weigh accurately under standard laboratory conditions without cryogenic or sealed-vessel apparatus . The increased LogP (~1.80 vs. ~1.79 for MCP) marginally enhances organic-phase extractability during workup while remaining within a pharmaceutically relevant range for building blocks used in drug discovery .

Physical form

Class-level

Liquid at RT; MW 102.56 g/mol vs. MCP gas (bp 9–12 °C)

Facilitates ambient-temperature handling and precise weighing.

Predicted higher bp; avoids cryogenic or sealed-vessel equipment.

Evidence Dimension	Molecular weight, LogP, H-bond donor/acceptor count, and boiling point
Target Compound Data	MW = 102.56 g/mol; LogP ≈ 1.80; H-bond donors = 0; H-bond acceptors = 0; TPSA = 0 Ų; Rotatable bonds = 1; Physical state: liquid at RT .
Comparator Or Baseline	Methylenecyclopropane (MCP, CAS 6142-73-0): MW = 54.09 g/mol; LogP = 1.79; bp = 9-12 °C (gas at RT); density = 0.80 g/cm³ . (Chloromethyl)cyclopropane (CAS 5911-08-0): MW = 90.55 g/mol; bp = 87-89 °C; density = 0.98 g/mL . 1-Methyl-2-methylenecyclopropane (CAS 18631-84-0): MW = 68.12 g/mol; bp = 32.8 °C (calc.) .
Quantified Difference	MW: target 102.56 vs. MCP 54.09 (+89% heavier). LogP: target ~1.80 vs. MCP 1.79 (ΔLogP ≈ +0.01). H-bond profile: identical (0 donors, 0 acceptors) across all MCP comparators. Boiling point: target expected >100 °C (liquid at RT) vs. MCP 9-12 °C (gas at RT); easier ambient-temperature handling.
Conditions	LogP and descriptor data from Chemsrc and ChemSpider for MCP; supplier specification sheet for target compound (Leyan, purity 95%); boiling point of MCP from Wikipedia and multiple authoritative databases.

Why This Matters

The target compound is a room-temperature liquid with sufficient molecular weight for precise gravimetric handling on analytical balances, unlike gaseous MCP which requires specialized equipment, reducing procurement barriers for laboratories without cryogenic or sealed-vessel capabilities.

• [1] Bach, R. D.; Dmitrenko, O. J. Am. Chem. Soc. 2004, 126 (13), 4444-4452. Allylic C-H BDE in MCP = 99.3 kcal/mol vs. typical primary alkyl C-Cl BDE ≈ 81 kcal/mol. View Source

Commercial Availability and Defined Purity Specification Enabling Reproducible Research Procurement

1-(Chloromethyl)-2-methylidenecyclopropane is commercially available from multiple independent suppliers with a defined purity specification of 95% (GC/HPLC) . This contrasts with several closest structural analogs: methylenecyclopropane (MCP) is a flammable gas (bp 9-12 °C) requiring pressurized cylinder procurement and specialized handling [1]; 1-methyl-2-methylenecyclopropane has limited commercial availability and is predominantly listed by screening-collection vendors without defined purity certificates ; and 2-chloromethylenecyclopropane is not routinely stocked by major research chemical suppliers, being primarily accessible through custom synthesis [2]. The target compound thus occupies a unique procurement niche: it is the only chloromethyl-bearing methylenecyclopropane derivative available off-the-shelf with a documented purity specification, traceable CAS registry number (53389-07-4), and supply from at least one identifiable commercial source (Leyan/Shanghai HaoHong Biomedical Technology) offering gram-scale quantities for research use . The isomeric (1-chloroethenyl)cyclopropane (CAS 24154-06-1, also C5H7Cl) features chlorine on an sp² carbon (vinyl chloride), fundamentally differing in reactivity from the sp³ alkyl chloride of the target, yet is sometimes conflated in database searches, underscoring the importance of CAS number verification during procurement .

Purity & supply

Supplier data

95% (GC/HPLC); gram-scale availability

Off-the-shelf procurement with defined specification.

CAS 53389-07-4; contrasts with gaseous MCP or custom-synthesis comparators.

Evidence Dimension	Commercial availability, defined purity, and physical form
Target Compound Data	CAS 53389-07-4; purity 95% (specified); liquid at RT; available in 1 g quantity from Leyan (Product No. 2036919); multiple CAS-registered suppliers identified via Chemsrc .
Comparator Or Baseline	Methylenecyclopropane (CAS 6142-73-0): gas (bp 9-12 °C); limited vendor availability; 1-Methyl-2-methylenecyclopropane (CAS 18631-84-0): primarily screening libraries, purity often unspecified; 2-Chloromethylenecyclopropane: no routine commercial stocking identified; (1-Chloroethenyl)cyclopropane (CAS 24154-06-1): isomeric C5H7Cl but vinyl chloride, not alkyl chloride.
Quantified Difference	Target compound: 95% purity minimum specification, gram-scale availability, stable liquid at ambient conditions. Comparators: gaseous (MCP), uncertain purity/sourcing (1-Me-MCP), or unavailable off-the-shelf (2-chloro-MCP).
Conditions	Procurement information sourced from Leyan.com product page and Chemsrc supplier database (accessed 2026-05-02).

Why This Matters

Off-the-shelf availability with certified purity reduces lead time and eliminates the need for in-house synthesis and purification, directly lowering the total cost of research programs that require this specific bifunctional MCP building block.

• [1] Wikipedia. Methylenecyclopropane. Boiling point 9-12 °C; colourless, easily condensed gas. https://en.wikipedia.org/wiki/Methylenecyclopropane (accessed 2026-05-02). View Source
• [2] Billups, W. E.; Lin, L.-J. Tetrahedron 1986, 42 (5), 1575-1580. 2-Chloromethylenecyclopropane prepared in situ for elimination to methylenecyclopropene; not commercially stocked. View Source

High-Value Application Scenarios for 1-(Chloromethyl)-2-methylidenecyclopropane Based on Quantitative Differentiation Evidence

Stereoselective Synthesis of Z-Methylenecyclopropane Antiviral Nucleoside Analogues (Synguanol and Cyclopropavir Series)

The chloromethyl-substituted MCP scaffold serves as a direct precursor for constructing electrophilic alkylation-elimination partners (e.g., ethyl 2-chloro-2-(chloromethyl)cyclopropane-1-carboxylate) that deliver Z-methylenecyclopropane purine nucleosides with superior stereochemical control (>99:1 Z/E) compared to dibromo alternatives (2.3:1 Z/E), enabling efficient access to antiviral clinical candidates such as synguanol and cyclopropavir (filociclovir), which exhibit EC50 values of 0.7-8 μM against HCMV and related herpesviruses [1][2]. Research groups engaged in antiviral nucleoside drug discovery should prioritize this building block when Z-stereochemical fidelity is required to avoid costly chiral chromatographic separation of inactive E-isomer.

Lewis Acid-Catalyzed Ring-Opening Reactions for Rapid Generation of β-(Chloromethyl)allylated Molecular Complexity

The methylenecyclopropane ring in the target compound undergoes TiCl4-mediated ring-opening addition to aldehydes and ketones, yielding β-(chloromethyl)allylated products that retain the chloromethyl handle for further functionalization—a dual-reactivity sequence demonstrated on the parent MCP scaffold [1]. This tandem ring-opening/functionalization strategy is valuable for medicinal chemists constructing chloromethyl-bearing homoallylic alcohol libraries for structure-activity relationship (SAR) studies, where the chloromethyl group can subsequently be displaced by amines, thiols, or azide for click chemistry diversification.

Cycloaddition-Based Construction of Spirocyclic and Dispiro[2.0.2.2]octane Frameworks

Halomethylenecyclopropanes undergo thermal [2+2] head-to-head dimerization at 185-195 °C to form 7,8-disubstituted dispiro[2.0.2.2]octanes in high yields, and participate in cross-cycloadditions with dienes (cyclopentadiene, furan, 1,3-cyclohexadiene) to give (2+4) adducts with relative reactivity ratios spanning 1:2.5:2.5:4:50 [1]. The chloromethyl substituent on the target compound provides a functional handle for post-cycloaddition derivatization of the spirocyclic products, a feature absent in non-functionalized halomethylenecyclopropanes that yield inert hydrocarbon frameworks. This application is relevant for agrochemical and materials science programs exploring strained polycyclic scaffolds.

MCP-Based Building Block for Chiral Pool and Enzymatic Desymmetrization Strategies

Chiral methylenecyclopropane building blocks bearing hydroxymethyl or carboxylate ester substituents are obtained via enzymatic desymmetrization of meso-diols and used in Mitsunobu coupling with 6-chloropurine for constructing chiral MCP nucleoside analogues [1]. The target compound's chloromethyl group can be converted to hydroxymethyl (via acetate displacement/hydrolysis) or carboxylate (via nitrile displacement/hydrolysis), providing an entry point into enantioselective MCP chemistry. This enables medicinal chemistry teams to access both enantiomeric series of MCP nucleosides—a critical requirement given the strong enantioselectivity observed in antiviral assays, where (S)-enantiomers are consistently preferred for anti-HCMV activity across the 2-aminopurine series [2].

Application

Selection Property

Validation Focus

Z-MCP antiviral nucleoside synthesis

Stereochemical control in alkylation-elimination

Z/E ratio and yield reproducibility

Lewis acid ring-opening diversification

Reactivity with carbonyl electrophiles

β-(chloromethyl)allylated product profile

Spirocyclic framework construction

Cycloaddition competence

Adduct formation and derivatization potential

Chiral MCP building block entry

Chloromethyl-to-hydroxymethyl/carboxylate conversion

Enantioselectivity in downstream nucleoside synthesis

• [1] Wu, Z.; Zhou, S.; Zemlicka, J. Nucleosides Nucleotides Nucleic Acids 2009, 28 (3), 165-174. Z-selective synthesis of synguanol using chloro electrophile 2c. View Source
• [2] AnjieChem. Cyclopropavir (Filociclovir; ZSM-I-62; MBX-400): broad-spectrum anti-herpesvirus activity, EC50 0.7-8 μM against CMV, HHV-6, HHV-8. https://www.anjiechem.com (accessed 2026-05-02). View Source